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Compound of Interest

Compound Name: STING agonist-24

Cat. No.: B12391056 Get Quote

Essential Safety and Handling Guide for STING
Agonist-24
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling STING agonist-24. It offers procedural, step-by-step

guidance for safe operational use and disposal.

Disclaimer: A specific Safety Data Sheet (SDS) for STING agonist-24 is not publicly available.

The following recommendations are based on the product data sheet for STING agonist-24
and safety protocols for similar small molecule STING agonists.[1][2] It is imperative to treat

this compound as potentially hazardous and to consult your institution's Environmental Health

and Safety (EHS) department for specific guidance.[1]

Compound Information
STING agonist-24 (also known as CF504) is a non-nucleotide small-molecule stimulator of

interferon genes (STING) agonist.[2] It activates the STING pathway, leading to the

phosphorylation of STING, TBK1, and IRF3, and promotes the production of various cytokines

and chemokines, including IFN-β, IL-6, and TNF-α.[2] This compound is intended for research

use only.
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Property Value

CAS Number 2408722-91-6

Molecular Formula C₃₄H₃₇N₁₃O₅

Molecular Weight 707.74 g/mol

Physical Form Solid

Storage
Store at -80°C or -20°C as specified on the

certificate of analysis.

Personal Protective Equipment (PPE)
Given that the toxicological properties of STING agonist-24 have not been thoroughly

investigated, a cautious approach is necessary. The following PPE is mandatory when handling

the compound in its solid form or in solution:

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or other appropriate

material. The exact

breakthrough time has not

been determined, so change

gloves frequently and

immediately if contaminated.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Body Protection Laboratory coat
Fully buttoned to protect skin

and clothing.

Respiratory Protection
Not generally required for

small quantities

Use in a certified chemical

fume hood to avoid inhalation

of dust or aerosols. If weighing

out the solid, do so in a fume

hood or a ventilated balance

enclosure.
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Handling and Experimental Procedures
Adherence to standard laboratory safety protocols is essential.

3.1. Engineering Controls:

Ventilation: All work with STING agonist-24, including weighing, reconstituting, and

aliquoting, should be performed in a certified chemical fume hood or other approved

ventilated enclosure.

3.2. Step-by-Step Handling Protocol:

Preparation:

Before handling, ensure you have read and understood this guide and your institution's

chemical safety protocols.

Designate a specific area within the chemical fume hood for handling STING agonist-24.

Assemble all necessary equipment and materials, including PPE, before you begin.

Weighing the Compound (if in solid form):

Perform this task in a chemical fume hood or a ventilated balance enclosure to minimize

inhalation risk.

Use anti-static weighing paper or a suitable container.

Handle the compound gently to avoid creating dust.

Reconstitution:

Reconstitute the compound using the appropriate solvent as recommended by the

supplier or your experimental protocol.

Add the solvent slowly to the vial containing the solid compound to avoid splashing.

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.
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Use in Experiments:

When transferring solutions, use appropriate pipettes and tips.

Keep all containers with STING agonist-24 clearly labeled and sealed when not in use.

Avoid direct contact with skin and eyes. In case of accidental contact, immediately flush

the affected area with copious amounts of water for at least 15 minutes and seek medical

attention.

Disposal Plan
All waste containing STING agonist-24 must be treated as hazardous chemical waste.

4.1. Waste Segregation and Collection:

Solid Waste:

Collect all contaminated solid waste, such as pipette tips, tubes, gloves, and weighing

paper, in a dedicated, puncture-resistant container.

This container must be clearly labeled as "Hazardous Waste" and include the chemical

name "STING agonist-24".

Liquid Waste:

Collect all liquid waste containing STING agonist-24 in a dedicated, leak-proof, and

chemically compatible container.

The container must be clearly labeled as "Hazardous Waste" with the chemical name and

approximate concentration.

Do not mix STING agonist-24 waste with other waste streams unless explicitly permitted

by your institution's EHS department.

4.2. Disposal Procedure:

Ensure all waste containers are securely sealed.
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Store waste in a designated, secondary containment area while awaiting pickup.

Arrange for disposal through your institution's EHS department, following all local, state, and

federal regulations.
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Caption: Simplified STING signaling pathway activated by agonists like STING agonist-24.
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Caption: Procedural workflow for the safe handling and disposal of STING agonist-24.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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